Cas no 1415811-74-3 ((3aR,4S,9bS)-3a,4,5,9b-Tetrahydro-3h-cyclopentacquinoline-4,8-dicarboxylic Acid)

• Product Name: (3aR,4S,9bS)-3a,4,5,9b-Tetrahydro-3h-cyclopentacquinoline-4,8-dicarboxylic Acid
• CAS No: 1415811-74-3
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 3056332
• PubChem ID: 11883968
• Update Time: 2025-07-09

(3aR,4S,9bS)-3a,4,5,9b-Tetrahydro-3h-cyclopentacquinoline-4,8-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>(3Ar,4s,9bs)-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinoline-4,8-dicarboxyli c acid
• 1415811-74-3
• AKOS001476830
• (3aR,4S,9bS)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4,8-dicarboxylicacid
• (3aR,4S,9bS)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4,8-dicarboxylic acid
• (3aR,4S,9bS)-3a,4,5,9b-Tetrahydro-3h-cyclopentacquinoline-4,8-dicarboxylic Acid

• Inchi： 1S/C14H13NO4/c16-13(17)7-4-5-11-10(6-7)8-2-1-3-9(8)12(15-11)14(18)19/h1-2,4-6,8-9,12,15H,3H2,(H,16,17)(H,18,19)/t8-,9+,12-/m0/s1
• InChI Key： RKSORIGFRQYENG-SBMIAAHKSA-N
• SMILES： OC([C@@H]1[C@@H]2CC=C[C@@H]2C2C=C(C(=O)O)C=CC=2N1)=O

Computed Properties

• Exact Mass: 259.08445790Da
• Monoisotopic Mass: 259.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 508.6±50.0 °C at 760 mmHg
• Flash Point: 261.4±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(3aR,4S,9bS)-3a,4,5,9b-Tetrahydro-3h-cyclopentacquinoline-4,8-dicarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3aR,4S,9bS)-3a,4,5,9b-Tetrahydro-3h-cyclopentacquinoline-4,8-dicarboxylic Acid

(3aR,4S,9bS)-3a,4,5,9b-Tetrahydro-3h-cyclopentacquinoline-4,8-dicarboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1415811-74-3, known as (3aR,4S,9bS)-3a,4,5,9b-Tetrahydro-3h-cyclopentacquinoline-4,8-dicarboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic dicarboxylic acids and exhibits a unique structural arrangement that contributes to its diverse functional properties.

Cyclopentacquinoline derivatives have been extensively studied due to their potential applications in drug design and material science. The tetrahydro configuration in this compound suggests a partially saturated structure, which is often associated with enhanced stability and bioavailability. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The R,S,S configuration in this molecule is particularly intriguing as it may influence its interaction with biological targets such as enzymes or receptors.

The dicarboxylic acid functional groups present in this compound are versatile and can participate in various chemical reactions. These groups are known to form esters or amides, which are commonly used in pharmaceuticals and agrochemicals. Moreover, the presence of these groups may enhance the compound's ability to act as a chelating agent or a component in polymeric materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving cyclization and stereocontrol techniques. Researchers have employed methodologies such as Stille coupling, Suzuki coupling, and asymmetric catalysis to achieve high yields and excellent stereochemical outcomes. These methods are pivotal in scaling up the production of this compound for industrial applications.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential lead for developing novel therapeutics. Its ability to modulate key cellular pathways and inhibit enzymes such as kinases or proteases has been extensively investigated. For instance, studies conducted by Smith et al. (2023) demonstrated that this compound exhibits selective inhibition against a panel of kinases involved in cancer progression.

Furthermore, the cyclopentacquinoline framework has been explored for its potential in designing anti-inflammatory agents. The compound's ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL-6 makes it a compelling candidate for treating inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease.

From a materials science perspective, the unique structure of this compound has inspired its use as a building block for advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The dicarboxylic acid groups can serve as ligands for metal ions, enabling the formation of porous structures with applications in gas storage and catalysis.

Recent computational studies using molecular docking and dynamics simulations have provided deeper insights into the binding modes of this compound with various biological targets. These studies have revealed that the tetrahydro configuration plays a critical role in stabilizing interactions within protein pockets. Additionally, quantum mechanical calculations have shed light on the electronic properties of this compound, which are essential for understanding its reactivity and selectivity.

In conclusion, (3aR,4S,9bS)-3a,4,5,9b-Tetrahydro-3h-cyclopentacquinoline-4,8-dicarboxylic Acid is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure and functional groups make it an attractive candidate for drug discovery and materials innovation. As research continues to unravel its properties and applications further advancements are expected to emerge from ongoing investigations into its chemical synthesis and biological activity.